Cas no 58357-84-9 (2-(3-Chlorophenyl)acetamide)

• Product Name: 2-(3-Chlorophenyl)acetamide
• CAS No: 58357-84-9
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD09991645
• CID: 948391
• PubChem ID: 5324746
• Update Time: 2025-06-10

2-(3-Chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)acetamide
• 3-chloroBenzeneacetamide
• 2-(3-Chloro-phenyl)-acetamide
• 3-chlorophenylethanamide
• 3-chloro phenyl acetamide
• FBSIKJFOVXUNMI-UHFFFAOYSA-N
• AS06809
• 2-(3-Chlorophenyl)acetamide, AldrichCPR
• ST2403890
• AB0006908
• W7149
• SY110646
• InChI=1/C8H8ClNO/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11
• EN300-6771935
• 58357-84-9
• MFCD09991645
• SCHEMBL26423640
• Z992289380
• DTXSID50415943
• SCHEMBL1395822
• CS-0151376
• DA-18289
• AKOS011794239
• DS-18135

• MDL： MFCD09991645
• Inchi： 1S/C8H8ClNO/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： FBSIKJFOVXUNMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(N)=O

Computed Properties

• Exact Mass: 169.02900
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 43.09000
• LogP: 2.06810

2-(3-Chlorophenyl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Storage Condition：Room temperature

Additional information on 2-(3-Chlorophenyl)acetamide

Recent Advances in the Study of 2-(3-Chlorophenyl)acetamide (CAS: 58357-84-9): A Comprehensive Research Brief

2-(3-Chlorophenyl)acetamide (CAS: 58357-84-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide a comprehensive overview of the latest studies and findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2-(3-Chlorophenyl)acetamide, with particular emphasis on its role as an intermediate in the production of more complex pharmaceutical agents. The compound's unique chemical structure, featuring a chlorophenyl group attached to an acetamide moiety, has been shown to exhibit interesting biological activities, including anti-inflammatory and analgesic properties. Researchers have also explored its potential as a precursor in the synthesis of novel bioactive molecules.

One of the key findings from recent research is the compound's interaction with specific biological targets, such as enzymes and receptors involved in pain and inflammation pathways. In vitro and in vivo studies have demonstrated that 2-(3-Chlorophenyl)acetamide can modulate the activity of these targets, suggesting its potential as a lead compound for the development of new therapeutic agents. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to better understand its suitability for pharmaceutical applications.

Another area of interest is the compound's potential role in the treatment of neurological disorders. Preliminary studies have indicated that 2-(3-Chlorophenyl)acetamide may exhibit neuroprotective effects, possibly through its interaction with neurotransmitter systems. These findings open new avenues for research into its use in conditions such as Alzheimer's disease and Parkinson's disease, although further studies are needed to confirm these effects and elucidate the underlying mechanisms.

In conclusion, 2-(3-Chlorophenyl)acetamide (CAS: 58357-84-9) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique chemical properties and biological activities make it a valuable candidate for further investigation and potential therapeutic applications. Future research should focus on optimizing its synthesis, exploring its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical settings.